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Introduction
5-Bromo-2-methyl-1,3-dinitrobenzene, also known by its synonym 4-Bromo-2,6-

dinitrotoluene, is a significant chemical intermediate in various fields of organic synthesis. Its

molecular structure, featuring a brominated and dinitrated toluene backbone, offers a unique

combination of reactive sites that are of considerable interest to researchers and drug

development professionals. This guide provides a comprehensive overview of its chemical and

physical properties, a detailed synthesis protocol, its reactivity, potential applications, and

essential safety and handling procedures. The strategic placement of a bromine atom and two

nitro groups on the aromatic ring makes this compound a versatile building block for creating

more complex molecular architectures.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 5-Bromo-2-methyl-1,3-
dinitrobenzene is fundamental for its effective use in a laboratory setting. These properties

dictate the conditions required for its storage, handling, and application in chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1282729?utm_src=pdf-interest
https://www.benchchem.com/product/b1282729?utm_src=pdf-body
https://www.benchchem.com/product/b1282729?utm_src=pdf-body
https://www.benchchem.com/product/b1282729?utm_src=pdf-body
https://www.benchchem.com/product/b1282729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 95192-64-6

Molecular Formula C₇H₅BrN₂O₄

Molecular Weight 261.03 g/mol

Appearance Brown crystalline solid

Melting Point 86-88 °C

Boiling Point 314.2 ± 37.0 °C (Predicted)

Density 1.793 g/cm³

Solubility
Soluble in organic solvents such as ethanol,

acetone, and dimethylformamide.

Caption: Chemical structure of 5-Bromo-2-methyl-1,3-dinitrobenzene.

Synthesis and Mechanism
The synthesis of 5-Bromo-2-methyl-1,3-dinitrobenzene typically involves the bromination of a

suitable precursor. One common method is the bromination of p-nitrotoluene, followed by

further nitration.

Experimental Protocol: Synthesis via Bromination of p-
Nitrotoluene
This protocol outlines a general procedure for the synthesis.

Materials:

p-Nitrotoluene

Bromine

Iron catalyst (e.g., iron filings)

Concentrated Sulfuric Acid
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Concentrated Nitric Acid

Sodium bisulfite solution

Suitable organic solvent (e.g., dichloromethane)

Anhydrous magnesium sulfate

Procedure:

Bromination: In a well-ventilated fume hood, to a stirred solution of p-nitrotoluene in a

suitable solvent, add a catalytic amount of iron filings. Slowly add bromine dropwise at a

controlled temperature. The reaction is typically exothermic.

Quenching: After the reaction is complete (monitored by TLC or GC), the mixture is carefully

poured into an aqueous solution of sodium bisulfite to neutralize any unreacted bromine.

Extraction: The organic layer is separated, and the aqueous layer is extracted with an

organic solvent. The combined organic layers are washed with brine and dried over

anhydrous magnesium sulfate.

Purification (Intermediate): The solvent is removed under reduced pressure, and the crude

intermediate (brominated p-nitrotoluene) may be purified by recrystallization or

chromatography.

Dinitration: The purified intermediate is then subjected to nitration using a mixture of

concentrated sulfuric acid and concentrated nitric acid to introduce the second nitro group.

Final Work-up and Purification: The reaction mixture is carefully poured onto ice, and the

precipitated solid is filtered, washed with water, and dried. The final product, 5-Bromo-2-
methyl-1,3-dinitrobenzene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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